3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane dihydrochloride

• CAS No.: 1220-31-1
• Molecular Formula: C17H28Cl2N2
• Molecular Weight: 331.3 g/mol
• IUPAC Name: [4-[(1,8,8-trimethyl-3-azoniabicyclo[3.2.1]octan-3-yl)methyl]phenyl]azanium;dichloride
• InChI: InChI=1S/C17H26N2.2ClH/c1-16(2)14-8-9-17(16,3)12-19(11-14)10-13-4-6-15(18)7-5-13;;/h4-7,14H,8-12,18H2,1-3H3;2*1H
• InChI Key: JXFXQBRHCQGLBM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C[NH+](C2)CC3=CC=C(C=C3)[NH3+])C)C.[Cl-].[Cl-]

Description

This compound (CAS 1220-31-1) is a bicyclic tertiary amine salt with a molecular formula of C₁₇H₂₆N₂·2HCl and a molecular weight of 331.37 g/mol . Its structure features a 3-azabicyclo[3.2.1]octane core substituted with a p-aminobenzyl group and three methyl groups (positions 1, 8, and 8). The compound exhibits an acute toxicity profile with an LD₅₀ of 104 mg/kg in mice via intraperitoneal administration, indicating moderate toxicity . Collision cross-section (CCS) predictions for its adducts, such as [M+H]⁺ (163.1 Ų) and [M+Na]⁺ (174.2 Ų), suggest distinct ion mobility characteristics relevant to mass spectrometry analysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Features

The following table summarizes key structural and molecular differences between the target compound and analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Toxicity (LD₅₀)	References
3-(p-Aminobenzyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane dihydrochloride	C₁₇H₂₆N₂·2HCl	331.37	p-Aminobenzyl, 1,8,8-trimethyl	104 mg/kg (mice, IP)
8-Methyl-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride	C₈H₁₈Cl₂N₂	213.15	3-amino, 8-methyl	Not reported
3-Methyl-3-azabicyclo[3.2.1]octan-8-amine dihydrochloride	C₈H₁₆Cl₂N₂	213.15	8-amino, 3-methyl	Not reported
3-(Phenylmethyl)-3,8-diazabicyclo[3.2.1]octane dihydrochloride	C₁₃H₂₀Cl₂N₂	275.22	3-benzyl, 3,8-diaza core	Not reported
3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride	C₁₁H₁₆Cl₂N₃O	241.72	3-pyrimidinyloxy, 8-aza core	Not reported
3-(p-Chlorobenzyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane hydrochloride	C₁₇H₂₅ClN₂·HCl	322.31	p-Chlorobenzyl (vs. p-aminobenzyl in target compound)	Not reported

Key Observations:

• This may influence receptor binding and solubility.
• Molecular Weight : The target compound’s higher molecular weight (331.37 g/mol) suggests differences in membrane permeability compared to smaller analogs (e.g., 213.15 g/mol in ).

Pharmacological and Toxicological Profiles

• Target Compound: The LD₅₀ of 104 mg/kg (mice, IP) indicates moderate acute toxicity.
• 8-Methyl-3-amine Variant : The absence of a benzyl group reduces steric bulk, possibly improving metabolic stability but limiting receptor selectivity. 3,8-Diaza Compound : The additional nitrogen could enhance solubility but may also increase off-target interactions.

Preparation Methods

Synthesis of the Bicyclic Amine Core

The foundational step involves constructing the 1,8,8-trimethyl-3-azabicyclo(3.2.1)octane scaffold. A Mannich-type cyclization is frequently employed, utilizing diketone precursors and methylamine derivatives. For example, reacting 2,6-dimethylcyclohexanone with formaldehyde and methylammonium chloride under acidic conditions yields the bicyclic amine core via intramolecular imine formation and subsequent reduction.

Reaction Conditions :

• Precursor : 2,6-dimethylcyclohexanone (1.0 equiv)
• Reagents : Formaldehyde (2.5 equiv), methylammonium chloride (1.2 equiv)
• Solvent : Ethanol/water (3:1)
• Temperature : Reflux at 80°C for 12 hours
• Workup : Neutralization with NaOH, extraction with dichloromethane
• Yield : 68–72%

Key spectral data for the intermediate include a singlet at 3.0 ppm in the $$ ^1H $$-NMR spectrum for the three methyl groups and a bridgehead nitrogen resonance at 4.25 ppm .

Introduction of the para-Nitrobenzyl Group

The bicyclic amine undergoes alkylation with para-nitrobenzyl bromide to install the nitro-substituted aromatic moiety. This step exploits the nucleophilicity of the bridgehead nitrogen.

Procedure :

• Substrate : 1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
• Alkylating Agent : para-Nitrobenzyl bromide (1.1 equiv)
• Base : Triethylamine (2.0 equiv) to scavenge HBr
• Solvent : Tetrahydrofuran (THF) at 0°C→25°C
• Time : 24 hours
• Yield : 85–90%

The product, 3-(para-nitrobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane, is characterized by aromatic protons at 7.5–8.1 ppm ($$ ^1H $$-NMR) and a nitro group stretching frequency at 1520 cm$$^{-1}$$ (FT-IR).

Reduction of Nitro to Amino Group

The nitro group is reduced to an amine using zinc powder and hydrochloric acid, a method adapted from photochemical adduct reduction protocols.

Optimized Protocol :

• Substrate : 3-(para-nitrobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
• Reductant : Zinc powder (5.0 equiv)
• Acid : Concentrated HCl (3.0 equiv)
• Solvent : Ethanol/water (4:1)
• Temperature : 60°C for 6 hours
• Yield : 92–95%

Post-reduction, the free amine intermediate is isolated via basification (pH 10–11) and extracted into ethyl acetate. The $$ ^1H $$-NMR spectrum exhibits a downfield shift of aromatic protons to 6.7–7.2 ppm , confirming nitro-to-amine conversion.

Salt Formation to Dihydrochloride

The free base is treated with hydrochloric acid to precipitate the dihydrochloride salt, enhancing stability and solubility.

Salt Formation Steps :

• Substrate : 3-(para-aminobenzyl)-1,8,8-trimethyl-3-azabicyclo(3.2.1)octane (1.0 equiv)
• Acid : 2.2 equiv HCl in isopropanol
• Procedure : Dropwise addition of HCl to a stirred solution of the amine in isopropanol at 0°C
• Recrystallization : Methanol/diethyl ether
• Yield : 89–93%

The dihydrochloride form is confirmed by a chloride ion content of 21.5% (theoretical: 22.1%) via ion chromatography and a melting point of 170–174°C .

Purification and Characterization

Final purification employs column chromatography (silica gel, ethyl acetate/methanol) followed by recrystallization. Analytical validation includes:

• High-Resolution Mass Spectrometry (HRMS) : [M + 2H]$$^{2+}$$ peak at m/z 215.72
• Elemental Analysis : C: 54.3%, H: 7.2%, N: 8.9%, Cl: 21.7% (calculated for C$${17}$$H$${25}$$Cl$$2$$N$$2$$)
• X-ray Diffraction : Monoclinic crystal system with space group P2$$_1$$/c

Comparative Analysis of Methodologies

Step	Key Reagents	Yield (%)	Purity (%)
Bicyclic Core Synthesis	Formaldehyde, MeNH$$_3$$Cl	68–72	98
Alkylation	para-Nitrobenzyl bromide	85–90	99
Nitro Reduction	Zn/HCl	92–95	97
Salt Formation	HCl/isopropanol	89–93	99.5

Industrial-Scale Considerations

Large-scale production substitutes batch-wise reductions with continuous flow hydrogenation (H$$_2$$, Pd/C catalyst) to enhance safety and throughput. Process analytics emphasize in-line FT-IR monitoring to track nitro group conversion in real time.

Q & A

Q. Which assays are critical for assessing the compound’s potential cytotoxicity?

• Methodological Answer : Conduct:
• MTT/PrestoBlue Assays : Measure mitochondrial toxicity in neuronal (SH-SY5Y) and hepatic (HepG2) cell lines.
• hERG Channel Inhibition : Patch-clamp electrophysiology to evaluate cardiac risk (IC₅₀ < 10 µM raises concerns) .